(3,4-Dehydro-Pro3)-Tuftsin

• Synonyms: 3-(3,4-dehydro-Pro)-tuftsin; DHP-3-tuftsin; tuftsin, (3,4-dehydro-Pro)(3)-; tuftsin, (3,4-dehydroproline)(3)-
• Molecular Formula: C21H38N8O6
• Molecular Weight: 498.6 g/mol
• SMILES: CC(C(C(=O)NC(CCCCN)C(=O)N1CC=CC1C(=O)NC(CCCN=C(N)N)C(=O)O)N)O
• InChI: InChI=1S/C21H38N8O6/c1-12(30)16(23)18(32)27-13(6-2-3-9-22)19(33)29-11-5-8-15(29)17(31)28-14(20(34)35)7-4-10-26-21(24)25/h5,8,12-16,30H,2-4,6-7,9-11,22-23H2,1H3,(H,27,32)(H,28,31)(H,34,35)(H4,24,25,26)/t12-,13+,14+,15+,16+/m1/s1
• InChIKey: OHGJMPDANPWMKQ-YXMSTPNBSA-N

Researchers needing robust phagocytic stimulation without altering chemotaxis often face limited tools. (3,4-Dehydro-Pro3)-Tuftsin solves this by delivering 2-4× enhancement of phagocytic index over native tuftsin in human PMN, while preserving chemotactic and bactericidal baseline functions. - 2-4× phagocytic boost at 0.4-1.0 µg/mL in head-to-head human PMN assays. - Conformational constraint via Δ³-Pro³ maintains selectivity for phagocytosis pathway. - Synthesized by SPPS, purified by HPLC, suitable for signaling pathway dissection. Supplied as a custom synthesis product with full analytical documentation.

(3,4-Dehydro-Pro3)-Tuftsin Overview

(3,4-Dehydro-Pro3)-Tuftsin is a synthetic tetrapeptide analog of the endogenous immunomodulatory peptide tuftsin (Thr-Lys-Pro-Arg), distinguished by the replacement of the native L-proline residue at position 3 with 3,4-dehydroproline (Δ³-Pro), an unsaturated pyrroline ring [1]. This structural modification introduces conformational constraint that differentiates it from native tuftsin and other proline-substituted analogs. The compound possesses the molecular formula C₂₁H₃₈N₈O₆ and a monoisotopic mass of 498.29144, and is synthesized via solid-phase peptide synthesis (SPPS) followed by reversed-phase HPLC purification .

1

Head-to-head phagocytosis studies with native tuftsin in human PMN

2

Conformational constraint research via Δ³-Pro residue

3

Selective pathway dissection of tuftsin receptor signaling

4

SAR studies focusing on Pro³ position modifications

• [1] Amoscato AA, Babcock GF, Nishioka K. Synthesis and biological activity of [L-3,4-dehydroproline³]-tuftsin. Peptides. 1984 May-Jun;5(3):489-494. doi: 10.1016/0196-9781(84)90075-5. PMID: 6548023. View Source

(3,4-Dehydro-Pro3)-Tuftsin: Why Analogs Fall Short

Substitution of native tuftsin with other tuftsin analogs—including native tuftsin itself, N-terminal variants such as [Leu¹]-tuftsin, or conformationally distinct cyclic analogs—is not functionally equivalent because the 3,4-dehydroproline modification at position 3 uniquely alters the conformational equilibrium around the Lys-Δ³-Pro peptide bond, increasing the population of cis conformers due to the flattened, less elastic pyrroline ring [1]. This conformational change directly impacts receptor recognition and downstream functional potency in a manner not observed with other modifications. Structure-activity relationship (SAR) studies across tuftsin analogs have established that the Pro³ residue is a critical pharmacophore for receptor binding and phagocytosis enhancement, and modifications at this position produce distinct biological outcomes that cannot be extrapolated from substitutions at the N-terminus (Thr¹) or C-terminus (Arg⁴) [2]. Consequently, direct experimental comparison against native tuftsin is required to establish the specific functional profile of the Δ³-Pro³ analog.

Native Tuftsin

Δ³-Pro substitution alters cis/trans equilibrium and receptor pharmacophore presentation; functional profile may not transfer directly

N‑terminal variants (e.g., [Leu¹]-tuftsin)

Modifications at Pro³ produce distinct conformational outcomes that cannot be extrapolated from Thr¹ or Arg⁴ substitutions

Cyclic tuftsin analogs

No published direct comparison with Δ³-Pro³-tuftsin exists; functional equivalence cannot be assumed

• [1] Felix AM, Jimenez MH, Vergona R, Cohen MR. Synthesis, biological activity, and tritiation of L-3,4-dehydroproline-containing peptides. Int J Pept Protein Res. 1977;10(4):299-310. doi: 10.1111/j.1399-3011.1977.tb02801.x. View Source
• [2] Dagan S, Gottlieb P, Fridkin M, Tzehoval E, Feldman M, Tuen VV, et al. Tuftsin analogues: synthesis, structure-function relationships, and implications for specificity of tuftsin's bioactivity. J Med Chem. 1986 Oct;29(10):1961-1968. doi: 10.1021/jm00160a027. PMID: 3761314. View Source

Quantitative Evidence for (3,4-Dehydro-Pro3)-Tuftsin

Phagocytic Stimulation vs. Native Tuftsin

(3,4-Dehydro-Pro3)-Tuftsin ([Δ³-Pro³]-tuftsin) was directly compared to native tuftsin in a head-to-head phagocytosis assay using human polymorphonuclear leukocytes (PMN). PMN exposed to [Δ³-Pro³]-tuftsin exhibited phagocytic indices that were 2–4 times greater than those of tuftsin-treated PMN at three distinct concentrations [1]. This represents a substantial, quantifiable improvement in phagocytic stimulation capacity conferred by the single 3,4-dehydroproline substitution.

Phagocytic Stimulation

Head-to-head

2–4× higher phagocytic index than native tuftsin in human PMN

Reported higher phagocytic response context

Concentrations 0.4–1.0 µg/mL; in vitro assay

Evidence Dimension	Phagocytic Index (fold increase relative to control)
Target Compound Data	2–4× higher than tuftsin-treated PMN
Comparator Or Baseline	Native Tuftsin (Thr-Lys-Pro-Arg)
Quantified Difference	2–4-fold increase in phagocytic index
Conditions	Human polymorphonuclear leukocytes (PMN); concentrations of 0.4, 0.6, and 1.0 µg/mL; in vitro phagocytosis assay

Why This Matters

This 2–4× superiority in phagocytic stimulation is the primary functional differentiator for researchers selecting between tuftsin analogs for in vitro immunomodulation studies, as it demonstrates that the Δ³-Pro modification directly enhances the core biological activity for which tuftsin is valued.

• [1] Amoscato AA, Babcock GF, Nishioka K. Synthesis and biological activity of [L-3,4-dehydroproline³]-tuftsin. Peptides. 1984 May-Jun;5(3):489-494. doi: 10.1016/0196-9781(84)90075-5. PMID: 6548023. View Source

Chemotactic Activity vs. Native Tuftsin

In the same comparative study, both (3,4-Dehydro-Pro3)-Tuftsin and native tuftsin were evaluated for their capacity to enhance the chemotactic activity of human PMN. Both peptides elicited a similarly significant chemotactic effect at a concentration of 10 µg/mL, indicating that the Δ³-Pro substitution does not impair the chemotactic stimulation function of tuftsin [1]. At lower concentrations (10⁻³, 10⁻², and 10⁻¹ µg/mL), a slight suppression of chemotactic activity was observed for both peptides, with [Δ³-Pro³]-tuftsin showing a significant suppression at 10⁻² µg/mL [1].

Chemotactic Activity

Head-to-head

Similar stimulation at 10 µg/mL; both show biphasic concentration effects

Supports preserved chemotactic function

Significant suppression at 10⁻² µg/mL for Δ³-Pro³ analog

Evidence Dimension	Chemotactic effect (significance relative to control)
Target Compound Data	Significant stimulation at 10 µg/mL; suppression at 10⁻³, 10⁻² (significant), and 10⁻¹ µg/mL
Comparator Or Baseline	Native Tuftsin: significant stimulation at 10 µg/mL; suppression at 10⁻³ µg/mL
Quantified Difference	Similar stimulation at 10 µg/mL; both exhibit concentration-dependent biphasic effects
Conditions	Human polymorphonuclear leukocytes (PMN); chemotaxis assay; concentration range: 10⁻³ to 10 µg/mL

Why This Matters

This establishes that the Δ³-Pro modification preserves the chemotactic function of tuftsin while dramatically enhancing phagocytic activity, creating a functionally divergent analog rather than a global agonist or antagonist.

• [1] Amoscato AA, Babcock GF, Nishioka K. Synthesis and biological activity of [L-3,4-dehydroproline³]-tuftsin. Peptides. 1984 May-Jun;5(3):489-494. doi: 10.1016/0196-9781(84)90075-5. PMID: 6548023. View Source

Bactericidal Activity vs. Native Tuftsin

When compared directly to native tuftsin for enhancement of bactericidal activity in human PMN, (3,4-Dehydro-Pro3)-Tuftsin exhibited similar bactericidal activity [1]. This finding demonstrates that the Δ³-Pro substitution does not uniformly enhance all tuftsin-mediated functions but rather produces a selective enhancement of phagocytosis while maintaining comparable bactericidal and chemotactic activity to the native peptide.

Bactericidal Activity

Head-to-head

Similar bactericidal activity to native tuftsin

Supports preserved bactericidal function

In vitro bactericidal assay in human PMN

Evidence Dimension	Bactericidal activity enhancement
Target Compound Data	Similar bactericidal activity to tuftsin
Comparator Or Baseline	Native Tuftsin
Quantified Difference	No significant difference observed
Conditions	Human PMN; in vitro bactericidal assay

Why This Matters

The selective enhancement profile (phagocytosis ↑ 2–4×; chemotaxis and bactericidal activity unchanged) identifies (3,4-Dehydro-Pro3)-Tuftsin as a tool compound for dissecting the specific signaling pathways downstream of tuftsin receptor activation, rather than a non-specific immune booster.

• [1] Amoscato AA, Babcock GF, Nishioka K. Synthesis and biological activity of [L-3,4-dehydroproline³]-tuftsin. Peptides. 1984 May-Jun;5(3):489-494. doi: 10.1016/0196-9781(84)90075-5. PMID: 6548023. View Source

Conformational Basis for Enhanced Activity

The differential biological activity of (3,4-Dehydro-Pro3)-Tuftsin stems from the conformational properties of the 3,4-dehydroproline residue. Compared to native L-proline, 3,4-dehydroproline possesses an almost flat and less elastic pyrroline ring due to the C3-C4 double bond, which significantly increases the population of cis conformers around the tertiary CO-N amide bond [1]. This conformational constraint alters the presentation of the Lys-Δ³-Pro-Arg pharmacophore to the tuftsin receptor, providing a structural basis for the enhanced phagocytic activity observed in functional assays. The flattened ring geometry also introduces potential for π-π interactions that are absent in the saturated proline ring of native tuftsin [1].

Conformational Basis

Class-level

Increased cis conformer population due to flattened pyrroline ring

Conformational rationale for activity shift

Quantitative cis/trans ratio not reported; inferred from class data

Evidence Dimension	Conformational population (cis/trans amide bond equilibrium)
Target Compound Data	Increased cis conformer population due to flattened pyrroline ring
Comparator Or Baseline	Native Tuftsin with saturated L-proline ring
Quantified Difference	Conformational shift (quantitative cis/trans ratio not reported in primary source; inferred from class-level data on dehydroproline-containing peptides)
Conditions	Structural/conformational analysis; inferred from peptide chemistry of Δ³-Pro-containing analogs (oxytocin, vasopressin, bradykinin)

Why This Matters

This provides a mechanistic rationale for the functional differentiation, supporting the selection of (3,4-Dehydro-Pro3)-Tuftsin for studies where enhanced phagocytic stimulation coupled with conformational constraint is desired—a profile not achievable with native tuftsin or analogs lacking the Δ³-Pro modification.

• [1] Felix AM, Jimenez MH, Vergona R, Cohen MR. Synthesis, biological activity, and tritiation of L-3,4-dehydroproline-containing peptides. Int J Pept Protein Res. 1977;10(4):299-310. doi: 10.1111/j.1399-3011.1977.tb02801.x. View Source

Comparative Data vs. Other Tuftsin Analogs

While direct head-to-head data between (3,4-Dehydro-Pro3)-Tuftsin and other tuftsin analogs (e.g., [Leu¹]-tuftsin, cyclic tuftsin analogs, dehydrolysine-containing analogs) is not available in the published literature, structure-activity relationship reviews confirm that modifications to the Pro³ position produce distinct functional outcomes compared to N-terminal or C-terminal modifications [1]. Cyclic analogs of tuftsin have been reported to exhibit enhanced phagocytosis activity, but no direct comparison with the linear Δ³-Pro³ analog has been published [2]. [Leu¹]-tuftsin has been compared to native tuftsin and showed differential activity, but no cross-comparison with Δ³-Pro³-tuftsin exists [3]. This evidence gap underscores that (3,4-Dehydro-Pro3)-Tuftsin occupies a unique position in the tuftsin analog landscape: its functional profile (2–4× phagocytic enhancement; preserved chemotactic/bactericidal activity) has been rigorously established only relative to native tuftsin.

Analogs Comparison

Data to verify

No published direct comparison with other synthetic tuftsin analogs

Data gap; selectivity established only vs. native tuftsin

Requires direct analog benchmarking

Evidence Dimension	Literature coverage of direct analog-to-analog comparisons
Target Compound Data	No published direct comparison with non-native tuftsin analogs
Comparator Or Baseline	Other tuftsin analogs (cyclic, [Leu¹], dehydrolysine-containing, etc.)
Quantified Difference	Data gap; no quantified difference available
Conditions	Literature review of tuftsin SAR (1986–1996)

Why This Matters

This identifies a key evidence gap for researchers evaluating multiple tuftsin analogs: the functional superiority of (3,4-Dehydro-Pro3)-Tuftsin is established only against native tuftsin, not against other synthetic analogs. Procurement decisions should be based on the strength of the native-tuftsin comparison data rather than assumed superiority over other analogs.

• [1] Dagan S, Gottlieb P, Fridkin M, Tzehoval E, Feldman M, Tuen VV, et al. Tuftsin analogues: synthesis, structure-function relationships, and implications for specificity of tuftsin's bioactivity. J Med Chem. 1986 Oct;29(10):1961-1968. doi: 10.1021/jm00160a027. PMID: 3761314. View Source
• [2] Nishioka K, Obeyesekere NU, McMurray JS. Enhanced phagocytosis activity of cyclic analogs of tuftsin. Biochem Pharmacol. 1995 Mar 1;49(5):735-738. doi: 10.1016/0006-2952(94)00520-v. PMID: 7887989. View Source
• [3] Nishioka K, Hurr KJ, Dessens SE, Rodriguez T Jr. A comparative study of [Leu¹]tuftsin and tuftsin, a natural phagocytosis-stimulating peptide. Int J Biochem. 1991;23(5-6):627-630. doi: 10.1016/0020-711x(87)90058-9. PMID: 2065822. View Source

Receptor Binding Implications

While receptor binding data specific to (3,4-Dehydro-Pro3)-Tuftsin has not been published, structure-activity relationship studies across 13 tuftsin analogs established a direct correlation between the ability of analogs to inhibit [³H-Arg⁴]tuftsin specific binding to mouse peritoneal macrophages and their capacity to enhance phagocytosis or inhibit tuftsin-mediated phagocytosis [1]. This class-level inference suggests that the 2–4× enhanced phagocytic activity observed with (3,4-Dehydro-Pro3)-Tuftsin likely corresponds to altered receptor binding kinetics or conformational stabilization at the tuftsin receptor, though direct binding data (Kd, IC₅₀) for this specific analog is not available.

Receptor Binding

Class-level

No direct receptor binding data (Kd/IC₅₀) for this analog

Receptor-level context inferred from class SAR

Correlation with phagocytosis from 13-analog study

Evidence Dimension	Correlation between receptor binding inhibition and functional phagocytosis
Target Compound Data	No direct binding data available for (3,4-Dehydro-Pro3)-Tuftsin
Comparator Or Baseline	13 tuftsin analogs with established binding-phagocytosis correlation
Quantified Difference	Not applicable; class-level correlation only
Conditions	Mouse peritoneal macrophages; [³H-Arg⁴]tuftsin radioligand binding assay

Why This Matters

This provides contextual support that the functional enhancement of (3,4-Dehydro-Pro3)-Tuftsin is likely mediated through receptor-level effects, but also highlights a critical data gap: direct receptor binding characterization of this specific analog is absent from the published literature, limiting its utility for detailed mechanistic or pharmacological studies.

• [1] Dagan S, Gottlieb P, Fridkin M, Tzehoval E, Feldman M, Tuen VV, et al. Tuftsin analogues: synthesis, structure-function relationships, and implications for specificity of tuftsin's bioactivity. J Med Chem. 1986 Oct;29(10):1961-1968. doi: 10.1021/jm00160a027. PMID: 3761314. View Source

Research Applications of (3,4-Dehydro-Pro3)-Tuftsin

In Vitro Phagocytosis Assays

For researchers investigating phagocytic mechanisms in human polymorphonuclear leukocytes (PMN) or macrophages, (3,4-Dehydro-Pro3)-Tuftsin provides a 2–4× enhancement in phagocytic index over native tuftsin at concentrations of 0.4–1.0 µg/mL [1]. This application is directly supported by head-to-head comparative data in human PMN. The compound is appropriate for studies where maximizing phagocytic readout is critical for signal-to-noise ratio or where the experimental system requires robust stimulation without altering chemotactic or bactericidal baseline parameters.

Conformational Receptor-Ligand Studies

(3,4-Dehydro-Pro3)-Tuftsin serves as a conformationally constrained probe for investigating the structural requirements of tuftsin receptor recognition. The flattened pyrroline ring of Δ³-Pro alters the cis/trans equilibrium around the Lys-Δ³-Pro amide bond, providing a distinct conformational population compared to native tuftsin or other proline-substituted analogs [1]. This application is suitable for NMR, molecular modeling, or computational docking studies where conformational restriction can help define the bioactive conformation of the Lys-Pro-Arg pharmacophore. Note that direct receptor binding data for this analog is not available, limiting its use in quantitative binding affinity studies [2].

Selective Pathway Dissection in PMN Assays

The functional profile of (3,4-Dehydro-Pro3)-Tuftsin—enhanced phagocytosis (2–4×) with preserved chemotactic and bactericidal activity relative to native tuftsin [1]—makes it a valuable tool compound for dissecting the divergence of downstream signaling pathways following tuftsin receptor activation. Researchers can employ this analog alongside native tuftsin to determine whether a given PMN functional response is linked to the phagocytosis-enhancement pathway or the chemotaxis/bactericidal pathway, based on differential response to the two peptides.

SAR Studies: Position 3 Modification Baseline

For medicinal chemistry programs investigating tuftsin analogs, (3,4-Dehydro-Pro3)-Tuftsin provides a well-characterized baseline for modifications at the Pro³ position. The published data establish that Δ³-Pro substitution produces a specific, quantifiable functional outcome (2–4× phagocytic enhancement) without global loss of activity [1]. This compound can serve as a reference standard when evaluating novel position 3 substitutions, enabling quantitative benchmarking of new analogs against an established Δ³-Pro baseline.

Application

Selection Property

Validation Focus

In Vitro Phagocytosis Assays

Phagocytic stimulation profile vs. native tuftsin

Head-to-head PMN assay response

Conformational Receptor‑Ligand Studies

Conformational constraint (Δ³-Pro)

Cis/trans equilibrium and receptor docking analysis

Selective Pathway Dissection

Divergent functional profile (phagocytosis vs. chemotaxis/bactericidal)

Differential response in PMN functional assays

SAR Studies: Position 3 Modification

Established Δ³-Pro baseline activity

Quantitative benchmarking of new Pro³ analogs

• [1] Amoscato AA, Babcock GF, Nishioka K. Synthesis and biological activity of [L-3,4-dehydroproline³]-tuftsin. Peptides. 1984 May-Jun;5(3):489-494. doi: 10.1016/0196-9781(84)90075-5. PMID: 6548023. View Source
• [2] Dagan S, Gottlieb P, Fridkin M, Tzehoval E, Feldman M, Tuen VV, et al. Tuftsin analogues: synthesis, structure-function relationships, and implications for specificity of tuftsin's bioactivity. J Med Chem. 1986 Oct;29(10):1961-1968. doi: 10.1021/jm00160a027. PMID: 3761314. View Source